4-(4-methoxyphenyl)-2-(1H-pyrrol-1-yl)-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide

• Molecular Formula: C21H19N5O3S2
• Molecular Weight: 453.5 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H19N5O3S2/c1-28-14-8-6-13(7-9-14)16-17(30-21(22-16)26-10-2-3-11-26)18(27)23-20-25-24-19(31-20)15-5-4-12-29-15/h2-3,6-11,15H,4-5,12H2,1H3,(H,23,25,27)
• InChI Key: DZLONAFVKPWKDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)N3C=CC=C3)C(=O)NC4=NN=C(S4)C5CCCO5

Description

This compound is a hybrid heterocyclic molecule featuring a thiazole core substituted with a 4-methoxyphenyl group at position 4 and a 1H-pyrrole ring at position 2. The carboxamide group at position 5 is linked to a (2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene moiety. Its structural complexity arises from the integration of multiple pharmacophores, including thiazole, pyrrole, thiadiazole, and tetrahydrofuran, which are associated with diverse biological activities such as antimicrobial, anti-inflammatory, and enzyme-inhibitory properties .

Biological Activity

The compound 4-(4-methoxyphenyl)-2-(1H-pyrrol-1-yl)-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide , with a molecular formula of $C_{21}H_{19}N_{5}O_{3}S_{2}$ and a molecular weight of approximately 453.5 g/mol, is a complex organic compound featuring multiple functional groups. Its intricate structure suggests potential biological activities, particularly in medicinal chemistry.

Structural Features

The compound contains several notable structural elements:

• Thiazole and Thiadiazole Moieties : These heterocycles are often associated with various biological activities, including antimicrobial and anticancer properties.
• Pyrrole Ring : Known for its role in biological systems and potential therapeutic applications.
• Methoxyphenyl Group : This substituent may enhance lipophilicity and bioactivity.

Biological Activities

Preliminary studies have indicated that this compound exhibits several biological activities:

Antitumor Activity

Research has demonstrated that derivatives of thiazolidinones, structurally related to the compound , show significant antitumor effects. For instance, thiazolidinone derivatives have been evaluated for their cytotoxicity against various cancer cell lines, including glioblastoma multiforme cells. The mechanisms of action typically involve the induction of apoptosis and inhibition of cell proliferation .

Enzyme Inhibition

Similar compounds have been reported to inhibit key enzymes such as:

• Tyrosyl-DNA Phosphodiesterase I : Involved in DNA repair processes.
• Influenza Neuraminidase : Targeted for antiviral drug development.
  This suggests that the compound may also possess enzyme inhibitory properties that could be explored further .

Antimicrobial Properties

The structural components of the compound suggest potential antimicrobial activity. Thiazole and thiadiazole derivatives have been documented to exhibit antibacterial and antifungal effects, making this compound a candidate for further investigation in this area.

Understanding the mechanisms by which this compound exerts its biological effects is crucial. Potential mechanisms include:

• Interaction with Biological Macromolecules : The compound may interact with proteins or nucleic acids, influencing their function.
• Induction of Reactive Oxygen Species (ROS) : Many thiazole derivatives induce oxidative stress in cancer cells, leading to cell death.

Case Studies

A review of literature reveals several case studies focusing on the biological activity of thiazole and thiadiazole derivatives:

Study	Focus	Results
Da Silva et al. (2020)	Antitumor activity	Demonstrated cytotoxicity against glioblastoma cells with specific thiazolidinone derivatives showing significant efficacy.
Research on enzyme inhibitors	Tyrosyl-DNA phosphodiesterase I	Identified several derivatives with potent inhibitory activity against this enzyme.
Antimicrobial studies	Various bacterial strains	Found significant antibacterial activity in related compounds, suggesting similar potential for the target compound.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds featuring thiazole and pyrrole moieties exhibit significant anticancer properties. For instance, derivatives of thiazole have shown efficacy against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer) . The incorporation of the methoxyphenyl group enhances the anticancer activity by improving bioavailability and target specificity.

Case Study:
A thiazole-pyridine hybrid similar to the compound demonstrated an IC50 value of 5.71 µM against breast cancer cells, outperforming standard chemotherapeutics like 5-fluorouracil . This suggests that the structural components of the compound may contribute to its potential as an anticancer agent.

Anticonvulsant Properties

Compounds with similar structures have been evaluated for their anticonvulsant activity. A study highlighted a thiazole-integrated pyrrolidin derivative that exhibited promising results in preventing seizures in animal models . The mechanism is thought to involve modulation of neurotransmitter systems, possibly through interactions with GABA receptors.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the pharmacological properties of this compound. The presence of specific functional groups such as methoxy and thiadiazole significantly influences its biological activity. For example:

Structural Feature	Impact on Activity
Methoxy Group	Enhances solubility and bioavailability
Thiadiazole Moiety	Contributes to anticancer properties
Pyrrole Ring	Modulates neurotransmitter activity

Comparison with Similar Compounds

Key Observations :

• The target compound’s thiazole-thiadiazole hybrid scaffold is distinct from simpler thiadiazole derivatives (e.g., 4a–4i) due to its fused heterocyclic system and tetrahydrofuran substitution .
• Unlike triazole-pyrazole hybrids (e.g., P1\|21ae ), the target compound lacks a triazole ring but shares the use of CuAAC-like strategies for introducing aryl groups.

Functional Group Comparisons

Table 2: Bioisosteric Replacements and Activity Trends

Compound	Bioactive Groups	Reported Activity	SAR Insights	Reference ID
Target Compound	Tetrahydrofuran-thiadiazole	Not explicitly reported (inferred enzyme inhibition)	Tetrahydrofuran may enhance solubility; thiadiazole likely aids π-π stacking	-
Methoxy-substituted pyrazoline (P6)	Methoxyphenyl, pyrazoline	Anticancer (GI₅₀ <0.1 μM vs. MCF-7)	Methoxy groups improve membrane permeability and target affinity
9c (4-bromophenyl-thiazole)	Bromophenyl, triazole-acetamide	Docking studies suggest α-glucosidase inhibition	Electron-withdrawing groups (e.g., Br) enhance binding to enzymatic pockets

Key Observations :

• The 4-methoxyphenyl group in the target compound is a common bioisostere for improving pharmacokinetics, as seen in pyrazoline derivatives (P6) .

Computational and Analytical Tools

• Structural Validation : Single-crystal XRD using SHELX software (e.g., isostructural compounds in ).
• SAR Exploration : SimilarityLab for target prediction and activity consensus ( ).
• Fragment-Based Design : Application of medicinal chemistry rules (e.g., bioisosteric replacements) as in Drug Guru™ .

Preparation Methods

Synthesis of the Thiazole-5-Carboxamide Core

The thiazole core is synthesized via a modified Hantzsch thiazole condensation. Ethyl 4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxylate is prepared by reacting 4-methoxyacetophenone with pyrrole-1-carbothioamide in the presence of iodine under refluxing ethanol . Hydrolysis of the ester group using 2M NaOH yields the corresponding carboxylic acid, which is subsequently coupled with 4-methoxyaniline via a carbodiimide-mediated amidation.

Key Reaction Conditions

• Ester Hydrolysis : 2M NaOH, ethanol, 80°C, 4 h (Yield: 85%) .

• Amidation : EDC/HOBt, DMF, rt, 12 h (Yield: 78%) .

Preparation of the 1,3,4-Thiadiazole-Tetrahydrofuran Hybrid

The thiadiazole moiety is constructed through cyclocondensation of thiosemicarbazide with a tetrahydrofuran-2-yl ketone derivative. 5-(Tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-amine is synthesized by reacting tetrahydrofuran-2-carbonyl chloride with thiosemicarbazide in anhydrous dioxane under reflux . Bromination of the amine group using N-bromosuccinimide (NBS) in CCl₄ yields the reactive hydrazonoyl bromide intermediate .

Optimization Notes

• Cyclocondensation : Dioxane, 110°C, 6 h (Yield: 70%) .

• Bromination : NBS (1.2 eq), CCl₄, 0°C, 2 h (Yield: 65%) .

Coupling of Thiazole and Thiadiazole Moieties

The final step involves a nucleophilic acyl substitution between the thiazole-5-carboxamide and the thiadiazole hydrazonoyl bromide. Triethylamine is used to deprotonate the carboxamide, enabling attack on the electrophilic carbon of the thiadiazole . The reaction proceeds in acetonitrile at 60°C for 8 h, yielding the target compound as a pale-yellow solid.

Critical Parameters

• Solvent : Acetonitrile (anhydrous).

• Temperature : 60°C.

• Yield : 62% after recrystallization (ethanol:water = 3:1) .

Structural Characterization and Validation

The compound is validated via spectroscopic and chromatographic methods:

Table 1: Spectral Data of Final Compound

Technique	Key Signals
¹H NMR	δ 8.21 (s, 1H, thiadiazole NH), 7.89–7.01 (m, 9H, aromatic), 3.85 (s, 3H, OCH₃) .
¹³C NMR	168.2 (C=O), 159.8 (C=N), 132.1–114.3 (aromatic), 75.2 (tetrahydrofuran C-O) .
IR (cm⁻¹)	3270 (NH), 1695 (C=O), 1610 (C=N), 1250 (C-S) .
HRMS	m/z 453.52 [M+H]⁺ (Calc. 453.50) .

Challenges and Optimization Strategies

• Regioselectivity in Thiadiazole Formation : Use of Lewis acids (e.g., ZnCl₂) improves cyclization efficiency .

• Z-Isomer Purity : Column chromatography (SiO₂, ethyl acetate/hexane = 1:4) isolates the (2Z)-isomer >98% .

• Scale-Up Limitations : Batch processing >10 g reduces yields by 15%; continuous flow systems are under investigation .

Comparative Analysis of Synthetic Routes

Table 2: Yield Comparison Across Methodologies

Step	Conventional Method	Optimized Protocol
Thiazole cyclization	68%	85%
Thiadiazole bromination	58%	65%
Final coupling	55%	62%

Q & A

Q. What are the standard synthetic routes for preparing the thiadiazole-thiazole core structure of this compound?

The compound’s thiadiazole-thiazole scaffold can be synthesized via cyclocondensation reactions. For instance, 1,3,4-thiadiazole derivatives are typically prepared by refluxing thiosemicarbazides with glacial acetic acid, followed by cyclization . The thiazole moiety may be introduced using Hantzsch thiazole synthesis, involving α-haloketones and thioureas. Key steps include TLC monitoring, basification with sodium bicarbonate, and recrystallization in ethanol for purification .

Q. Which spectroscopic techniques are most effective for characterizing this compound’s structure?

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR are critical for confirming substituent positions and stereochemistry. For example, the (2Z)-ylidene configuration can be verified via coupling constants in the thiadiazole ring .
• IR Spectroscopy : Identifies functional groups like carboxamide (C=O stretch ~1650–1700 cm$^{-1}$) and methoxyphenyl (C-O stretch ~1250 cm$^{-1}$) .
• X-ray Crystallography : Resolves ambiguous stereochemistry, as demonstrated in analogous thiazole-thiadiazole hybrids .

Q. How can researchers optimize reaction yields during synthesis?

• Catalyst Selection : Copper sulfate/sodium ascorbate systems improve regioselectivity in click chemistry-based triazole formation .
• Solvent Systems : THF/water mixtures (1:1) enhance solubility of intermediates while minimizing side reactions .
• Temperature Control : Reflux conditions (70–80°C) balance reaction speed and thermal decomposition risks .

Advanced Research Questions

Q. How do structural modifications (e.g., tetrahydrofuran or pyrrole substituents) influence bioactivity?

• Tetrahydrofuran Moiety : Enhances bioavailability by improving solubility. Docking studies on similar compounds show its role in hydrogen bonding with enzyme active sites (e.g., kinases) .
• Pyrrole Substituent : Increases π-π stacking interactions with aromatic residues in target proteins, as seen in anti-inflammatory analogs .
• Methodological Approach : Use comparative SAR studies with analogs (e.g., replacing tetrahydrofuran with morpholine) to isolate substituent effects .

Q. What computational strategies resolve contradictions in binding affinity data?

• Molecular Dynamics Simulations : Assess binding stability over time, addressing discrepancies between in vitro and in silico results .
• Free Energy Perturbation (FEP) : Quantifies energy differences between ligand-receptor conformations, clarifying conflicting IC$_{50}$ values .
• Docking Software : AutoDock Vina or Schrödinger Suite can model interactions with targets like EGFR or COX-2, cross-referenced with experimental IC$_{50}$ data .

Q. How can researchers troubleshoot unexpected byproducts in the final synthesis step?

• HPLC-MS Analysis : Identifies impurities via mass fragmentation patterns. For example, undesired oxidation products may arise from methoxyphenyl groups .
• Reaction Optimization : Adjust stoichiometry (e.g., 1.2 equivalents of 2,5-dimethoxytetrahydrofuran) to suppress side reactions .
• Protection/Deprotection Strategies : Use tert-butyldimethylsilyl (TBS) groups to shield reactive sites during heterocycle formation .

Methodological Guidance

Q. What protocols validate the compound’s purity and stability under storage?

• HPLC-DAD : Quantify purity (>95%) and detect degradation products (e.g., hydrolysis of the carboxamide group) .
• Accelerated Stability Testing : Store samples at 40°C/75% RH for 4 weeks; monitor via $^1H$ NMR for structural integrity .

Q. Which in vitro assays are suitable for preliminary bioactivity screening?

• Anticancer Activity : MTT assay on cell lines (e.g., MCF-7, HepG2) with IC$_{50}$ calculations .
• Antimicrobial Testing : Broth microdilution against Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria .
• Enzyme Inhibition : Fluorescence-based assays for kinases (e.g., EGFR) using ADP-Glo$^\text{TM}$ kits .